Cas no 2229643-21-2 (3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol)

• Product Name: 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol
• CAS No: 2229643-21-2
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5976411
• PubChem ID: 165898315
• Update Time: 2025-05-19

3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol
• 3-[4-methoxy-3-(trifluoromethyl)phenyl]prop-2-en-1-ol
• 2229643-21-2
• EN300-1969148

• Inchi： 1S/C11H11F3O2/c1-16-10-5-4-8(3-2-6-15)7-9(10)11(12,13)14/h2-5,7,15H,6H2,1H3/b3-2+
• InChI Key： RZNINXZPOBUNCP-NSCUHMNNSA-N
• SMILES： FC(C1C=C(/C=C/CO)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol

Introduction to 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2229643-21-2)

3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol, identified by the CAS number 2229643-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features, including a propenyl side chain and substituents that impart distinct electronic and steric properties. The presence of both methoxy and trifluoromethyl groups on the phenyl ring enhances its potential as a versatile intermediate in the synthesis of biologically active molecules.

The structural motif of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol positions it as a valuable building block for medicinal chemists exploring novel therapeutic agents. The methoxy group (-OCH₃) is known for its ability to modulate lipophilicity and metabolic stability, while the trifluoromethyl group (-CF₃) is widely recognized for its role in enhancing binding affinity and metabolic resistance. These attributes make the compound particularly attractive for developing small-molecule inhibitors targeting various biological pathways.

In recent years, the demand for fluorinated aromatic compounds has surged due to their demonstrated efficacy in improving drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceuticals has been extensively studied, with trifluoromethyl derivatives showing promise in oncology, anti-inflammatory, and antiviral applications. 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol exemplifies this trend, offering a scaffold that can be further functionalized to yield high-potency scaffolds with optimized pharmacological profiles.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The phenolic hydroxyl group (-OH) can be readily transformed into various derivatives through esterification, etherification, or oxidation reactions, while the alkenyl side chain provides opportunities for Suzuki-Miyaura or Heck couplings. These transformations enable chemists to construct complex molecular architectures with precision, facilitating the discovery of novel drug candidates.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening (HTS) to identify promising hits for further optimization. Compounds like 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol serve as key starting points in these processes. For instance, virtual screening studies have highlighted its potential as a scaffold for kinase inhibitors, where the trifluoromethyl group can enhance interactions with binding pockets in protein targets. Additionally, its methoxy-substituted phenyl ring suggests utility in G-protein coupled receptor (GPCR) modulators, a major class of therapeutic targets.

Recent advancements in synthetic methodologies have further expanded the applications of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-ol. Transition-metal-catalyzed reactions, particularly those employing palladium or copper catalysts, have enabled efficient functionalization at multiple sites within the molecule. For example, directed ortho-metalation (DoM) strategies can be employed to introduce nitrogen-containing heterocycles or other functional groups at specific positions on the phenyl ring. Such modifications are critical for fine-tuning biological activity and minimizing off-target effects.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences molecular interactions at a quantum mechanical level. The electron-withdrawing nature of the trifluoromethyl group can alter electronic distributions across the aromatic system, leading to enhanced binding affinities through dipole interactions or π-stacking effects. This phenomenon has been observed in several successful drugs where fluorinated analogs exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

In conclusion,3-4-methoxy-3-(trifluoromethyl)phenylpropenol (CAS No. 2229643212) represents a compelling candidate for further exploration in drug discovery and materials science. Its unique structural features—combining lipophilic aromaticity with metabolic stability-enhancing substituents—position it as a versatile intermediate for synthesizing next-generation therapeutics. As research continues to uncover new synthetic strategies and pharmacological applications,this compound is poised to play an increasingly significant role in advancing both academic research and industrial development within the chemical and pharmaceutical sectors.